Cas no 1416981-88-8 (1-Methyl-3-(4-methylbenzyl)-1H-indole)

• Product Name: 1-Methyl-3-(4-methylbenzyl)-1H-indole
• CAS No: 1416981-88-8
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 4699057
• PubChem ID: 68508907
• Update Time: 2025-08-01

1-Methyl-3-(4-methylbenzyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(4-methylbenzyl)-1H-indole
• CS-0161792
• SCHEMBL3093301
• 1416981-88-8
• 1-methyl-3-[(4-methylphenyl)methyl]-1H-indole

• Inchi： 1S/C17H17N/c1-13-7-9-14(10-8-13)11-15-12-18(2)17-6-4-3-5-16(15)17/h3-10,12H,11H2,1-2H3
• InChI Key： MDUSZKHODKKFJQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC2C=CC(C)=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 1-Methyl-3-(4-methylbenzyl)-1H-indole

1-Methyl-3-(4-methylbenzyl)-1H-indole: A Comprehensive Overview

The compound CAS No. 1416981-88-8, also known as 1-Methyl-3-(4-methylbenzyl)-1H-indole, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and versatile applications, particularly in drug discovery and advanced materials development.

The name 1-Methyl-3-(4-methylbenzyl)-1H-indole reflects its structural composition, which includes an indole ring system substituted with a methyl group at position 1 and a 4-methylbenzyl group at position 3. The indole core is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, making it a common motif in natural products and bioactive molecules.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly their role as scaffolds for drug design. The substitution pattern of this compound, with a methyl group and a 4-methylbenzyl group, introduces steric and electronic effects that can modulate its interactions with biological targets. This makes it an attractive candidate for exploring new therapeutic agents against various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed efficient methods to construct this compound using modern organic chemistry techniques. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise assembly of the indole framework with the desired substituents. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for downstream applications.

Beyond its role in drug discovery, this compound has shown promise in materials science as well. Its aromaticity and conjugated system make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable electronic properties, including high charge carrier mobility and stability under ambient conditions.

The versatility of 1-Methyl-3-(4-methylbenzyl)-1H-indole is further underscored by its ability to undergo various post-synthetic modifications. For example, functionalization at specific positions on the indole ring can lead to new materials with tailored properties for specific applications. This adaptability positions it as a valuable building block in both academic research and industrial development.

In conclusion, the compound CAS No. 1416981-88-8, or 1-Methyl-3-(4-methylbenzyl)-1H-indole, represents a significant advancement in modern chemistry due to its unique structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.